![molecular formula C16H20D5NO3 B1191698 Mebeverine acid D5](/img/no-structure.png)
Mebeverine acid D5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Mebeverine acid D5 is the deuterium labeled Mebeverine Acid; Mebeverine Acid is a metabolite of Mebeverine, that is an antispasmodic.
Scientific Research Applications
Scientific Research Applications of Mebeverine Acid D5
Mass Spectrometric Characterization in Plasma
- Mebeverine is quickly metabolized in the blood, and its metabolites, including mebeverine acid (MAC), are important for understanding its pharmacokinetics. A study by Moskaleva et al. (2019) characterized the main metabolites of mebeverine in human blood plasma, including MAC. This study is crucial for understanding mebeverine's metabolism and its pharmacokinetic profile (Moskaleva, Kuznetzov, Markin, & Appolonova, 2019).
Investigative Implications in Forensic Toxicology
- Elliott and Burgess (2006) discussed the rapid metabolism of mebeverine to form metabolites, including mebeverine acid. This process has implications in forensic toxicology, particularly in relation to false-positive amphetamine immunoassay results, an important consideration in drug testing and forensic investigations (Elliott & Burgess, 2006).
HPLC–MS/MS Method for Quantification in Pharmacokinetics Studies
- A study by Moskaleva et al. (2017) developed a high pressure liquid chromatography–tandem mass spectrometry (HPLC–MS/MS) method for simultaneous analysis of mebeverine metabolites including mebeverine acid in human plasma. This method is significant for pharmacokinetic studies and drug monitoring (Moskaleva, Baranov, Mesonzhnik, & Appolonova, 2017).
Quantitative HPLC Analysis in Pharmaceutical Studies
- Elmasry et al. (2011) developed an HPLC method for quantitative analysis of mebeverine, including the mebeverine acid component, in pharmaceutical formulations. This research is vital for ensuring the quality and efficacy of mebeverine-based medications (Elmasry, Blagbrough, Rowan, Saleh, Kheir, & Rogers, 2011).
Identification as the Main Circulating Metabolite in Humans
- Stockis, Guelen, and De Vos (2002) identified mebeverine acid as the main circulating metabolite of mebeverine in humans. This discovery is crucial for understanding the drug's bioavailability and systemic effects (Stockis, Guelen, & De Vos, 2002).
Properties
Molecular Formula |
C16H20D5NO3 |
---|---|
Molecular Weight |
284.41 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.